Cas no 1286264-59-2 (Tert-Butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate)

• Product Name: Tert-Butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate
• CAS No: 1286264-59-2
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 2163773
• Update Time: 2025-10-28

Tert-Butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl ((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)carbamate
• tert-Butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate
• tert-Butyl {[1-(pyridin-2-ylmethyl)piperidin-4-yl]methyl}carbamate
• TERT-BUTYL N-{[1-(PYRIDIN-2-YLMETHYL)PIPERIDIN-4-YL]METHYL}CARBAMATE
• Tert-Butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate

• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)19-12-14-7-10-20(11-8-14)13-15-6-4-5-9-18-15/h4-6,9,14H,7-8,10-13H2,1-3H3,(H,19,21)
• InChI Key： SSFSZZSVVFOCKE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCN(CC2C=CC=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 346
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on Tert-Butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate

Tert-Butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate: A Comprehensive Overview

The compound with CAS No. 1286264-59-2, known as Tert-butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a piperidine ring substituted at the 4-position by a pyridin-2-ylmethyl group and a carbamate moiety. The combination of these structural elements makes it a versatile compound with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of tert-butyl carbamates in medicinal chemistry, particularly due to their ability to act as bioisosteres or to modulate the pharmacokinetic properties of drugs. The piperidine ring in this compound is a well-known scaffold in drug discovery, often associated with bioavailability and receptor binding affinity. The presence of the pyridin-2-ylmethyl group introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of bioactive compounds, leveraging its structural versatility to create libraries of compounds for high-throughput screening. For instance, the tert-butyl group can be easily modified to introduce different substituents, allowing for fine-tuning of physicochemical properties such as solubility and lipophilicity.

The synthesis of Tert-butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, reducing costs and improving yields. The use of microwave-assisted synthesis has also been reported, demonstrating the feasibility of scaling up production while maintaining high purity.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of ion channels and G-protein coupled receptors (GPCRs). Its ability to interact with these targets suggests potential applications in the treatment of neurological disorders, cardiovascular diseases, and inflammation. However, further studies are required to fully understand its mechanism of action and safety profile.

From an analytical standpoint, the characterization of this compound has benefited from modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for pharmaceutical applications.

In conclusion, Tert-butyl [1-(pyridin-2-ylmethyl)piperidin-4-yl]methylcarbamate is a remarkable compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers in academia and industry alike.